Cas no 7521-79-1 (2-(3-methylbutoxy)ethan-1-ol)

• Product Name: 2-(3-methylbutoxy)ethan-1-ol
• CAS No: 7521-79-1
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 539926
• Update Time: 2025-06-25

2-(3-methylbutoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(3-methylbutoxy)-
• 2-(3-methylbutoxy)ethanol
• 2-Isopentoxyethanol
• 2-(3-methylbutoxy)ethan-1-ol

• Inchi： 1S/C7H16O2/c1-7(2)3-5-9-6-4-8/h7-8H,3-6H2,1-2H3
• InChI Key： NCHBYORVPVDWBJ-UHFFFAOYSA-N
• SMILES： O(CCO)CCC(C)C

Computed Properties

• Exact Mass: 132.11508

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(3-methylbutoxy)ethan-1-ol

Compound CAS No. 7521-79-1: A Comprehensive Overview of 2-(3-Methylbutoxy)ethan-1-ol

Compound CAS No. 7521-79-1, commonly referred to as 2-(3-methylbutoxy)ethan-1-ol, is a versatile organic compound with significant applications in various industries. This compound is a derivative of ethanol, featuring a unique structure that combines an ethoxy group with a branched alkyl chain. Its chemical formula is C6H14O2, and it exists as a colorless liquid with a characteristic odor.

The synthesis of 2-(3-methylbutoxy)ethan-1-ol typically involves nucleophilic substitution reactions, where an alkoxide ion reacts with an appropriate alkyl halide. This compound is known for its stability under normal conditions, making it suitable for use in a wide range of applications. Recent studies have highlighted its potential in the development of advanced materials, particularly in the field of polymer chemistry.

In terms of physical properties, compound CAS No. 7521-79-1 has a boiling point of approximately 100°C and a density of around 0.85 g/cm³ at room temperature. These properties make it an ideal candidate for use in solvents and as a precursor in organic synthesis reactions. Its ability to form hydrogen bonds contributes to its high solubility in water and polar organic solvents, further enhancing its utility in various chemical processes.

One of the most notable applications of 2-(3-methylbutoxy)ethan-1-ol is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of complex drug molecules. Recent research has demonstrated its effectiveness in improving the bioavailability of certain medications by acting as a solubilizing agent. Additionally, this compound has found significant use in the production of high-performance adhesives and coatings, where its ability to form strong intermolecular bonds is highly valued.

The environmental impact of compound CAS No. 7521-79-1 has also been a subject of recent studies. Research indicates that it biodegrades efficiently under aerobic conditions, making it an eco-friendly alternative to traditional chemicals used in similar applications. Its low toxicity profile further supports its safe use in industrial settings.

In conclusion, compound CAS No. 7521-79-1, or 2-(3-methylbutoxy)ethan-1-ol, is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties, coupled with recent advancements in its synthesis and application techniques, continue to position it as a valuable component in modern chemical processes.